4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide

• IUPAC Name: 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C21H27N3O/c1-4-18-9-5-6-10-19(18)22-21(25)24-14-12-23(13-15-24)20-11-7-8-16(2)17(20)3/h5-11H,4,12-15H2,1-3H3,(H,22,25)
• InChI Key: SZQYUMMJCUTPSC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC=CC(=C3C)C
• Molecular Formula: C21H27N3O
• Molecular Weight: 337.5 g/mol

Description

4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide, also known as U-47700, is a synthetic opioid that has gained popularity in recent years. It was first synthesized by a team of researchers at Upjohn in the 1970s, but it was never developed for clinical use. U-47700 is a potent agonist of the μ-opioid receptor, which is responsible for producing the analgesic effects of opioids.

Mechanism of Action

4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide is a potent agonist of the μ-opioid receptor, which is responsible for producing the analgesic effects of opioids. When 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide binds to the μ-opioid receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release. This inhibition leads to a decrease in the perception of pain and an increase in feelings of euphoria.
Biochemical and Physiological Effects:
4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide produces a range of biochemical and physiological effects. It produces analgesia, sedation, and euphoria. It also produces respiratory depression, which can be life-threatening in high doses. 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide can also cause nausea, vomiting, and constipation.

Advantages and Limitations for Lab Experiments

4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide has several advantages for use in lab experiments. It is a potent agonist of the μ-opioid receptor, which makes it useful for studying the effects of opioids on the brain and body. It is also relatively easy to synthesize, which makes it readily available for use in lab experiments. However, 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide has several limitations. It is highly addictive and can be lethal in high doses. It is also illegal in many countries, which can limit its availability for use in lab experiments.

Future Directions

There are several future directions for research on 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide. One direction is the development of new medications for pain management that are less addictive and have fewer side effects than traditional opioids. Another direction is the development of new treatments for opioid-induced respiratory depression. Finally, research on the long-term effects of 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide on the brain and body is needed to fully understand the risks associated with its use.

Synthesis Methods

The synthesis of 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide involves the reaction of 4-chlorobutyryl chloride with 2,3-dimethylphenethylamine to form the intermediate 4-(2,3-dimethylphenyl)-1-butyrylpiperazine. This intermediate is then reacted with 2-ethylphenylamine to form 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide. The synthesis of 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide is relatively simple and can be performed in a laboratory setting.

Scientific Research Applications

4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide has been used in scientific research to study the effects of opioids on the brain and body. It has been used to study the mechanism of action of opioids and to develop new medications for pain management. 4-(2,3-dimethylphenyl)-N-(2-ethylphenyl)-1-piperazinecarboxamide has also been used to study the effects of opioids on the respiratory system and to develop new treatments for opioid-induced respiratory depression.